Cas no 32811-75-9 (methyl 3-oxocyclopentane-1-carboxylate)
Methyl 3-oxocyclopentane-1-carboxylate is a versatile cyclic keto ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive carbonyl group adjacent to an ester functionality, enabling its use in condensation, alkylation, and cyclization reactions. The compound is valued for its role in constructing cyclopentane-based frameworks, which are common motifs in bioactive molecules. It offers good solubility in common organic solvents, facilitating handling in laboratory settings. The ester group provides a convenient handle for further derivatization, while the ketone moiety allows for selective functionalization. This reagent is particularly useful in the synthesis of prostaglandins, terpenoids, and other complex cyclic systems.
32811-75-9 structure
Product Name:methyl 3-oxocyclopentane-1-carboxylate
CAS No:32811-75-9
MF:C7H10O3
MW:142.152502536774
MDL:MFCD09832106
CID:323707
PubChem ID:237640
Update Time:2025-05-28
methyl 3-oxocyclopentane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-oxocyclopentanecarboxylate
- methyl 3-oxocyclopentane-1-carboxylate
- 3-Oxocyclopentanecarboxylic acid methyl ester
- Cyclopentanecarboxylic acid, 3-oxo-, methyl ester
- Methyl-3-oxocyclopentane carboxylate
- 3-Oxo-cyclopentanecarboxylic acid Methyl ester
- BCP26276
- J-522208
- H-D-CHA-OHHCL
- EN300-139043
- SY099988
- methyl 3-oxocyclopentane-carboxylate
- MFCD09832106
- PD047379
- PB31918
- FT-0649413
- SY099987
- PS-5100
- A821433
- AMY26568
- PB27535
- SY009632
- methyl3-oxocyclopentanecarboxylate
- 3-Oxocyclopentanecarboxylic acid methyl ester, AldrichCPR
- MFCD18830725
- Methyl 3-Oxocyclopentane carboxylate
- Methyl (R)-3-Oxocyclopentanecarboxylate
- CS-W019720
- 32811-75-9
- PB20391
- 3-oxo-cyclopentane-1-carboxylic acid methyl ester
- AKOS006280547
- SCHEMBL1139285
- 3-Carbomethoxycyclopentanone
- Racemic methyl-3-oxocyclopentanecarboxylate
- NSC41335
- NSC-41335
- DTXSID60285311
- MFCD01320815
- Methyl (S)-3-Oxocyclopentanecarboxylate
- Methyl (1S)-3-oxocyclopentanecarboxylate
- Methyl (1R)-3-oxocyclopentanecarboxylate
-
- MDL： MFCD09832106
- Inchi： 1S/C7H10O3/c1-10-7(9)5-2-3-6(8)4-5/h5H,2-4H2,1H3
- InChI Key： KTGCFXSELRVRFH-UHFFFAOYSA-N
- SMILES： O(C)C(C1CC(CC1)=O)=O
Computed Properties
- Exact Mass: 142.06300
- Monoisotopic Mass: 142.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 130-140 ºC (10 Torr)
- Flash Point: 84.0±25.4 ºC,
- Refractive Index: 1.4565 (589.3 nm 23 ºC)
- Solubility: Dissolution (34 g/l) (25 º C),
- PSA: 43.37000
- LogP: 0.52860
methyl 3-oxocyclopentane-1-carboxylate Security Information
- Hazardous Material transportation number：UN 3082 9 / PGIII
- Hazard Category Code： R22;R41;R52
- Safety Instruction： S26;S39
-
Hazardous Material Identification：
- HazardClass：9
- PackingGroup：Ⅲ
methyl 3-oxocyclopentane-1-carboxylate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
methyl 3-oxocyclopentane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LH162-250mg |
methyl 3-oxocyclopentane-1-carboxylate |
32811-75-9 | 98% | 250mg |
97CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LH162-1g |
methyl 3-oxocyclopentane-1-carboxylate |
32811-75-9 | 98% | 1g |
145.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LH162-5g |
methyl 3-oxocyclopentane-1-carboxylate |
32811-75-9 | 98% | 5g |
520.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LH162-100mg |
methyl 3-oxocyclopentane-1-carboxylate |
32811-75-9 | 98% | 100mg |
39CNY | 2021-05-08 | |
| Fluorochem | 093546-1g |
Methyl 3-oxocyclopentanecarboxylate |
32811-75-9 | 97% | 1g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 093546-5g |
Methyl 3-oxocyclopentanecarboxylate |
32811-75-9 | 97% | 5g |
￡77.00 | 2022-03-01 | |
| Fluorochem | 093546-10g |
Methyl 3-oxocyclopentanecarboxylate |
32811-75-9 | 97% | 10g |
￡128.00 | 2022-03-01 | |
| Fluorochem | 093546-25g |
Methyl 3-oxocyclopentanecarboxylate |
32811-75-9 | 97% | 25g |
￡308.00 | 2022-03-01 | |
| Chemenu | CM104669-5g |
methyl 3-oxocyclopentane-1-carboxylate |
32811-75-9 | 98% | 5g |
$148 | 2021-08-06 | |
| Chemenu | CM104669-10g |
methyl 3-oxocyclopentane-1-carboxylate |
32811-75-9 | 98% | 10g |
$228 | 2021-08-06 |
methyl 3-oxocyclopentane-1-carboxylate Suppliers
Suzhou Senfeida Chemical Co., Ltd
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(CAS:32811-75-9)methyl 3-oxocyclopentane-1-carboxylate
Order Number:sfd8880
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
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methyl 3-oxocyclopentane-1-carboxylate Related Literature
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Subbiah Ramesh,Ramadas Balakumar,John R. Rizzo,Tony Y. Zhang Org. Biomol. Chem. 2019 17 3056
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Elisabetta Brenna,Michele Crotti,Francesco G. Gatti,Daniela Monti,Fabio Parmeggiani,Andrea Pugliese,Francesca Tentori Green Chem. 2017 19 5122
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M. Elliott,N. F. Janes,K. A. Jeffs J. Chem. Soc. C 1969 1845
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4. The synthesis and biological evaluation of a conformationally flexible oestrogen analogueG. Jones J. Chem. Soc. C 1971 922
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R. N. Adhya,A. C. Ghosh,J. C. Bardhan J. Chem. Soc. 1956 358
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:32811-75-9)methyl 3-oxocyclopentane-1-carboxylate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry